1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene

• Molecular Formula: C9H11BrOS
• Molecular Weight: 247.15 g/mol
• IUPAC Name: 1-bromo-2-ethoxy-4-methylsulfanylbenzene
• InChI: InChI=1S/C9H11BrOS/c1-3-11-9-6-7(12-2)4-5-8(9)10/h4-6H,3H2,1-2H3
• InChI Key: BQDVHQDTMHIRTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)SC)Br

Description

1-Bromo-2-ethoxy-4-(methylsulfanyl)benzene is a useful research compound. Its molecular formula is C9H11BrOS and its molecular weight is 247.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-bromo-2-ethoxy-4-fluorobenzene (2.0 g) in DMF (20 mL) was added sodium methanethiolate (1.66 g). The mixture was stirred for 2 h at 65° C. The mixture was cooled to room temperature and ethyl iodide (1.3 mL) was added. The mixture was stirred at room temperature for 1 h. Water was added and the mixture was extracted with ethyl acetate. The organic phase was washed with saturated sodium chloride solution, dried (sodium sulfate) and the solvent was removed in vacuum. Silica gel chromatography gave 1.65 g of the title compound.